Cas no 1805228-46-9 (2-Amino-6-(bromomethyl)-5-(difluoromethyl)pyridine-3-acetic acid)

• Product Name: 2-Amino-6-(bromomethyl)-5-(difluoromethyl)pyridine-3-acetic acid
• CAS No: 1805228-46-9
• MF: C₉H₉BrF₂N₂O₂
• MW: 295.080768346787
• CID: 4857730
• Update Time: 2025-06-08

2-Amino-6-(bromomethyl)-5-(difluoromethyl)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-(bromomethyl)-5-(difluoromethyl)pyridine-3-acetic acid

• Inchi： 1S/C9H9BrF2N2O2/c10-3-6-5(8(11)12)1-4(2-7(15)16)9(13)14-6/h1,8H,2-3H2,(H2,13,14)(H,15,16)
• InChI Key： JAOLEWUGALSIPP-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)F)=CC(=C(N)N=1)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: 1.2
• Topological Polar Surface Area: 76.2

Additional information on 2-Amino-6-(bromomethyl)-5-(difluoromethyl)pyridine-3-acetic acid

Recent Advances in the Study of 2-Amino-6-(bromomethyl)-5-(difluoromethyl)pyridine-3-acetic acid (CAS: 1805228-46-9)

The compound 2-Amino-6-(bromomethyl)-5-(difluoromethyl)pyridine-3-acetic acid (CAS: 1805228-46-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyridine core and functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural modifications, and biological activities, making it a subject of intense investigation.

One of the key areas of research involves the synthesis and optimization of 2-Amino-6-(bromomethyl)-5-(difluoromethyl)pyridine-3-acetic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing the number of steps. The researchers employed a combination of palladium-catalyzed cross-coupling and bromination reactions to achieve the desired product. This advancement is expected to facilitate large-scale production and further pharmacological evaluations.

In terms of biological activity, preliminary in vitro studies have demonstrated that this compound exhibits potent inhibitory effects against certain kinase enzymes, which are often implicated in cancer and inflammatory diseases. Specifically, it has shown selective inhibition of the JAK-STAT signaling pathway, a critical target in autoimmune disorders and hematologic malignancies. These findings were corroborated by molecular docking studies, which revealed strong binding affinities to the active sites of these kinases.

Another notable study explored the compound's potential as a precursor for the development of prodrugs. By modifying the acetic acid moiety, researchers were able to enhance the compound's bioavailability and tissue specificity. This approach has opened new avenues for targeted drug delivery, particularly in the treatment of solid tumors. The results, published in Bioorganic & Medicinal Chemistry Letters (2024), highlight the versatility of 2-Amino-6-(bromomethyl)-5-(difluoromethyl)pyridine-3-acetic acid as a scaffold for drug design.

Despite these promising developments, challenges remain. For instance, the compound's stability under physiological conditions and its potential off-target effects require further investigation. Ongoing research aims to address these issues through structural optimization and comprehensive toxicological studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-Amino-6-(bromomethyl)-5-(difluoromethyl)pyridine-3-acetic acid represents a compelling candidate for future drug development. Its unique chemical properties and broad biological activities make it a valuable tool for researchers exploring new therapeutic strategies. As studies continue to uncover its full potential, this compound is poised to play a pivotal role in advancing treatments for complex diseases.